N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C18H18N2O5/c21-16(10-20-13-4-1-2-5-15(13)25-17(20)22)19-11-18(23)8-3-6-14-12(18)7-9-24-14/h1-2,4-5,7,9,23H,3,6,8,10-11H2,(H,19,21)
• InChI Key: WORNKYQWXNJFQX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CO2)C(C1)(CNC(=O)CN3C4=CC=CC=C4OC3=O)O
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol

Description

The compound contains a 4,5,6,7-tetrahydrobenzofuran moiety, which is a type of organic compound that consists of a benzene ring fused to a furan ring with four additional hydrogen atoms. It also contains a benzo[d]oxazol-3(2H)-yl moiety, which is a type of heterocyclic compound that consists of a benzene ring fused to an oxazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 4,5,6,7-tetrahydrobenzofuran moiety would contribute to the three-dimensionality of the molecule, while the benzo[d]oxazol-3(2H)-yl moiety would likely contribute to its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, stability, and reactivity would all be influenced by the presence and arrangement of its functional groups.

Mechanism of Action

The mechanism of action of this compound is not known without specific studies. It’s possible that it could interact with biological targets in a variety of ways, depending on its structure and the presence of functional groups.

Future Directions

The future directions for the study of this compound would likely depend on its potential applications. If it shows promise in areas such as medicinal chemistry or materials science, further studies could be conducted to explore these possibilities.